(3-Benzyl-1H-indol-1-yl)acetaldehyde

• CAS No.: 143833-01-6
• Molecular Formula: C17H15NO
• Molecular Weight: 249.31 g/mol
• IUPAC Name: 2-(3-benzylindol-1-yl)acetaldehyde
• InChI: InChI=1S/C17H15NO/c19-11-10-18-13-15(12-14-6-2-1-3-7-14)16-8-4-5-9-17(16)18/h1-9,11,13H,10,12H2
• InChI Key: ZQEFVJUTYAHCDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CN(C3=CC=CC=C32)CC=O

Description

(3-Benzyl-1H-indol-1-yl)acetaldehyde is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product from Step 1 (470 mg, 1.68 mmol) in toluene (15 mL) at -65° C. there was slowly added 1.0M DIBAL in toluene (2.24 mL, 2.24 mmol) and the mixture was stirred at -65° C. for 1 hour. There was slowly added MeOH (5 mL) and the mixture was then allowed to warm up to r.t. There was added H2O (20 mL) and 1N aqueous HCl (10 mL) and after shaking the organic phase was washed with H2O, dried over MgSO4 and evaporated down to an oily residue which was taken as such to the next step.